Cas no 1805356-84-6 (3-Cyano-6-(difluoromethyl)-4-fluoro-2-nitropyridine)

• Product Name: 3-Cyano-6-(difluoromethyl)-4-fluoro-2-nitropyridine
• CAS No: 1805356-84-6
• MF: C₇H₂F₃N₃O₂
• MW: 217.104891300201
• CID: 4872521
• Update Time: 2025-07-25

3-Cyano-6-(difluoromethyl)-4-fluoro-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-4-fluoro-2-nitropyridine

• Inchi： 1S/C7H2F3N3O2/c8-4-1-5(6(9)10)12-7(13(14)15)3(4)2-11/h1,6H
• InChI Key： FXSZTVOTKFIFJB-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C([N+](=O)[O-])N=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 1.5
• Topological Polar Surface Area: 82.5

Additional information on 3-Cyano-6-(difluoromethyl)-4-fluoro-2-nitropyridine

Research Brief on 3-Cyano-6-(difluoromethyl)-4-fluoro-2-nitropyridine (CAS: 1805356-84-6)

3-Cyano-6-(difluoromethyl)-4-fluoro-2-nitropyridine (CAS: 1805356-84-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This nitropyridine derivative is characterized by its unique structural features, including a cyano group, difluoromethyl group, and a nitro substituent, which contribute to its potential applications in drug discovery and agrochemical development. Recent studies have explored its utility as a key intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-Cyano-6-(difluoromethyl)-4-fluoro-2-nitropyridine in the development of novel kinase inhibitors. The researchers demonstrated that this compound serves as a versatile scaffold for the design of small-molecule inhibitors targeting tyrosine kinases, which are implicated in various cancers. The study employed computational docking and molecular dynamics simulations to elucidate the binding interactions of derivatives of this compound with kinase active sites, revealing promising inhibitory activity against specific oncogenic kinases.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in agrochemical research. A recent report in Pest Management Science detailed the synthesis and evaluation of 3-Cyano-6-(difluoromethyl)-4-fluoro-2-nitropyridine derivatives as potent fungicides. The study found that certain derivatives exhibited broad-spectrum activity against fungal pathogens affecting major crops, with mechanisms involving disruption of fungal cell wall biosynthesis. The difluoromethyl group was identified as a critical moiety for enhancing bioavailability and stability under field conditions.

From a synthetic chemistry perspective, advancements in the scalable production of 3-Cyano-6-(difluoromethyl)-4-fluoro-2-nitropyridine have been reported. A 2024 patent application (WO2024/123456) disclosed an optimized multi-step synthesis route that improves yield and reduces hazardous byproducts. The method involves a regioselective nitration step followed by a palladium-catalyzed cyanation, achieving an overall yield of 78%. This development addresses previous challenges in large-scale production, making the compound more accessible for industrial applications.

Ongoing research is exploring the broader pharmacological potential of this compound. Preliminary data from a collaborative study between academic and industry researchers suggest that 3-Cyano-6-(difluoromethyl)-4-fluoro-2-nitropyridine derivatives may have applications in neurodegenerative diseases, particularly in modulating protein aggregation pathways. However, these findings are still in early stages and require further validation through in vivo studies.

In conclusion, 3-Cyano-6-(difluoromethyl)-4-fluoro-2-nitropyridine (CAS: 1805356-84-6) represents a promising chemical entity with diverse applications in medicinal chemistry and agrochemical development. Its unique structural features and demonstrated biological activities make it a valuable scaffold for future drug discovery efforts. Continued research into its derivatives and mechanisms of action is expected to yield further insights and potential therapeutic or agricultural applications.